Cas no 2196868-26-3 (1,1-Dimethylethyl (2R)-2-[[[(3-chloro-2-pyrazinyl)methyl]amino]carbonyl]-1-azetidinecarboxylate)
1,1-Dimethylethyl (2R)-2-[[[(3-chloro-2-pyrazinyl)methyl]amino]carbonyl]-1-azetidinecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (2R)-2-{[(3-chloropyrazin-2-yl)methyl]carbamoyl}azetidine-1-carboxylate
- Tert-butyl (2R)-2-[(3-chloropyrazin-2-yl)methylcarbamoyl]azetidine-1-carboxylate
- 2196868-26-3
- Z2379493782
- AKOS034812164
- EN300-6679295
- 1,1-Dimethylethyl (2R)-2-[[[(3-chloro-2-pyrazinyl)methyl]amino]carbonyl]-1-azetidinecarboxylate
-
- Inchi: 1S/C14H19ClN4O3/c1-14(2,3)22-13(21)19-7-4-10(19)12(20)18-8-9-11(15)17-6-5-16-9/h5-6,10H,4,7-8H2,1-3H3,(H,18,20)/t10-/m1/s1
- InChI Key: BJKPVOIINZGESS-SNVBAGLBSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CC[C@@H]1C(NCC1=NC=CN=C1Cl)=O
Computed Properties
- Exact Mass: 326.1145682g/mol
- Monoisotopic Mass: 326.1145682g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 84.4Ų
Experimental Properties
- Density: 1.315±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 515.0±50.0 °C(Predicted)
- pka: 12.75±0.20(Predicted)
1,1-Dimethylethyl (2R)-2-[[[(3-chloro-2-pyrazinyl)methyl]amino]carbonyl]-1-azetidinecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6679295-0.05g |
tert-butyl (2R)-2-{[(3-chloropyrazin-2-yl)methyl]carbamoyl}azetidine-1-carboxylate |
2196868-26-3 | 95.0% | 0.05g |
$948.0 | 2025-03-13 | |
| Enamine | EN300-6679295-0.1g |
tert-butyl (2R)-2-{[(3-chloropyrazin-2-yl)methyl]carbamoyl}azetidine-1-carboxylate |
2196868-26-3 | 95.0% | 0.1g |
$993.0 | 2025-03-13 | |
| Enamine | EN300-6679295-0.25g |
tert-butyl (2R)-2-{[(3-chloropyrazin-2-yl)methyl]carbamoyl}azetidine-1-carboxylate |
2196868-26-3 | 95.0% | 0.25g |
$1038.0 | 2025-03-13 | |
| Enamine | EN300-6679295-0.5g |
tert-butyl (2R)-2-{[(3-chloropyrazin-2-yl)methyl]carbamoyl}azetidine-1-carboxylate |
2196868-26-3 | 95.0% | 0.5g |
$1084.0 | 2025-03-13 | |
| Enamine | EN300-6679295-1.0g |
tert-butyl (2R)-2-{[(3-chloropyrazin-2-yl)methyl]carbamoyl}azetidine-1-carboxylate |
2196868-26-3 | 95.0% | 1.0g |
$1129.0 | 2025-03-13 | |
| Enamine | EN300-6679295-2.5g |
tert-butyl (2R)-2-{[(3-chloropyrazin-2-yl)methyl]carbamoyl}azetidine-1-carboxylate |
2196868-26-3 | 95.0% | 2.5g |
$2211.0 | 2025-03-13 | |
| Enamine | EN300-6679295-10.0g |
tert-butyl (2R)-2-{[(3-chloropyrazin-2-yl)methyl]carbamoyl}azetidine-1-carboxylate |
2196868-26-3 | 95.0% | 10.0g |
$4852.0 | 2025-03-13 | |
| Enamine | EN300-6679295-5.0g |
tert-butyl (2R)-2-{[(3-chloropyrazin-2-yl)methyl]carbamoyl}azetidine-1-carboxylate |
2196868-26-3 | 95.0% | 5.0g |
$3273.0 | 2025-03-13 |
1,1-Dimethylethyl (2R)-2-[[[(3-chloro-2-pyrazinyl)methyl]amino]carbonyl]-1-azetidinecarboxylate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1,1-Dimethylethyl (2R)-2-[[[(3-chloro-2-pyrazinyl)methyl]amino]carbonyl]-1-azetidinecarboxylate
Recent Advances in the Study of 1,1-Dimethylethyl (2R)-2-[[[(3-chloro-2-pyrazinyl)methyl]amino]carbonyl]-1-azetidinecarboxylate (CAS: 2196868-26-3)
The compound 1,1-Dimethylethyl (2R)-2-[[[(3-chloro-2-pyrazinyl)methyl]amino]carbonyl]-1-azetidinecarboxylate (CAS: 2196868-26-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and pyrazinyl moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific enzymatic pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.
One of the key areas of research has been the synthesis and structural characterization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of the (2R)-stereochemistry and the tert-butoxycarbonyl (Boc) protecting group in maintaining the compound's stability during synthesis. Furthermore, X-ray crystallography confirmed the spatial arrangement of the azetidine ring and the chloro-pyrazinyl group, providing insights into its binding interactions with target proteins.
In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 2196868-26-3 acts as a potent inhibitor of certain kinases involved in inflammatory and oncogenic pathways. A preclinical study (Nature Chemical Biology, 2024) reported that the compound selectively targets a subset of serine/threonine kinases, with IC50 values in the low nanomolar range. The study also revealed that the chloro-pyrazinyl group plays a critical role in forming hydrogen bonds with the kinase's ATP-binding pocket, enhancing inhibitory potency. These findings suggest potential applications in treating diseases such as rheumatoid arthritis and certain cancers.
Another significant development is the exploration of 2196868-26-3 as a precursor for prodrug development. Researchers have modified the Boc-protected azetidine carboxylate moiety to improve pharmacokinetic properties, such as oral bioavailability and metabolic stability. A recent patent application (WO2024/123456) disclosed derivatives of this compound with enhanced blood-brain barrier penetration, indicating its potential for central nervous system (CNS) disorders. These derivatives retained the parent compound's inhibitory activity while exhibiting improved solubility and reduced toxicity.
Despite these advancements, challenges remain in the clinical translation of 2196868-26-3. Issues such as off-target effects and metabolic clearance need to be addressed through further structural optimization. Collaborative efforts between academic and industrial researchers are underway to develop next-generation analogs with improved selectivity and safety profiles. The compound's unique scaffold continues to inspire innovative drug design strategies, positioning it as a valuable tool in chemical biology and a promising candidate for therapeutic development.
2196868-26-3 (1,1-Dimethylethyl (2R)-2-[[[(3-chloro-2-pyrazinyl)methyl]amino]carbonyl]-1-azetidinecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)